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Compound of Interest

Compound Name: JMV 449 acetate

cat. No.: B10825024

Technical Support Center: JMV 449 Acetate

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and stability of JIMV 449 acetate.

Frequently Asked Questions (FAQs)

Q1: What is JMV 449 acetate and what is its primary mechanism of action?

JMV 449 acetate is a potent and metabolically stable agonist for the neurotensin receptor 1
(NTSR1).[1][2] NTSR1 is a G protein-coupled receptor (GPCR) that, upon activation, initiates a
signaling cascade involving the activation of phospholipase C.[3][4] This leads to various
physiological effects, including hypothermia, analgesia, and potential neuroprotection.[5][6]

Q2: What is the recommended solvent for dissolving JMV 449 acetate?

The recommended solvent for IMV 449 acetate is sterile, distilled water.[7] It has been
reported to be soluble in water up to 0.80 mg/mL.[2] For harder-to-dissolve peptides, some
general guidelines suggest that if water fails, trying a 10%-30% acetic acid solution for basic
peptides may be effective.[7]

Q3: How should | prepare a stock solution of IMV 449 acetate?

It is recommended to first test the solubility of a small amount of the peptide before dissolving
the entire sample.[7][8] To prepare a stock solution, add the appropriate volume of sterile water
directly to the vial containing the lyophilized powder. The vial should then be vortexed
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vigorously to ensure complete dissolution.[8] Gentle warming (in a 45-60°C water bath) or
sonication can also aid in solubilization if the peptide is difficult to dissolve.[8]

Q4: What are the recommended storage conditions for JMV 449 acetate?

e Lyophilized Powder: Store at -20°C for up to 24 months.[1] The vial should be kept tightly
sealed.[1]

e Stock Solutions: Prepare and use solutions on the same day if possible.[1] If advance
preparation is necessary, store aliquots in tightly sealed vials at -20°C for up to one month, or
at -80°C for up to six months.[1] Avoid repeated freeze-thaw cycles.[7]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitation observed upon
adding aqueous buffer to a

stock solution.

The peptide may be less
soluble in the buffer compared
to water due to pH or salt

concentration.

Consider preparing the stock
solution at a higher
concentration in an appropriate
solvent (e.g., water) and then
diluting it into the final buffer.
Ensure the final concentration
is within the solubility limit in
the buffer.

Difficulty dissolving the

lyophilized powder in water.

The peptide may have formed

aggregates.

Try gentle warming (45-60°C)
or brief sonication (3 cycles of
10 seconds, with cooling on
ice in between) to aid

dissolution.[8]

Inconsistent experimental
results with the same stock

solution over time.

The peptide in the solution

may be degrading.

It is best to use freshly
prepared solutions.[1] If using
a stored stock solution, ensure
it has been stored properly at
-20°C or -80°C in aliquots to
minimize freeze-thaw cycles.
[1] Allow the solution to
equilibrate to room
temperature for at least one

hour before use.[1]

Cloudy or unclear solution
after attempting to dissolve the

peptide.

Incomplete dissolution of the

peptide.

A properly solubilized peptide
should result in a clear,
particle-free solution.[8] If the
solution remains cloudy,
consider the troubleshooting
steps for difficulty in dissolving,
such as sonication or gentle
warming. If these fail, the
peptide may not be soluble at
the desired concentration in

that specific solvent.
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Quantitative Data Summary

Table 1: Solubility of IMV 449 Acetate

Solvent Reported Solubility Reference

Water 0.80 mg/mL [2]

Table 2: Stability of IMV 449 Acetate Stock Solutions

Storage Temperature Duration Reference
4°C (in DMSO) 2 weeks [1]
-20°C Up to 1 month [1]
-80°C (in DMSO) 6 months [1]

Experimental Protocols

Protocol 1: Preparation of a 1 mM JMV 449 Acetate Stock Solution in Water

Determine the required mass: Based on the molecular weight of IMV 449 acetate
(approximately 807.03 g/mol ), calculate the mass needed for your desired volume of 1 mM
stock solution. For example, for 1 mL of a 1 mM solution, you would need approximately
0.807 mg of IMV 449 acetate.

Equilibrate the vial: Allow the vial of lyophilized JMV 449 acetate to equilibrate to room
temperature for at least one hour before opening.[1]

Add solvent: Using a calibrated micropipette, add the calculated volume of sterile, distilled
water to the vial.

Dissolve the peptide: Vortex the vial vigorously until the powder is completely dissolved and
the solution is clear.

Aliquot and store: If not for immediate use, aliquot the stock solution into smaller, single-use
volumes in tightly sealed vials and store at -20°C or -80°C.
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Caption: Signaling pathway of IMV 449 acetate via the neurotensin receptor 1 (NTSR1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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